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3-Bromo-7-nitroindazole (3B7N) at a Glance

Property

Description

IUPAC Name

Chemical Formula

Molecular Weight

Mechanism of Action

Primary Research

Applications

Key Experimental
Findings

3-bromo-7-nitro-1H-indazole [1]
C7H4BrNsO:z [1]
242.03 g/mol [1]

Potent and selective inhibitor of neuronal Nitric Oxide Synthase (nNOS) [2]

(3] [4].

Neuroscience (learning, memory, aggression, neuroprotection) [2] [3] [5],
Plant Biology (blue light signaling) [6].

Impairs spatial learning/memory in rats [2], attenuates brain injury in diabetic
stroke models [5], impairs maternal aggression in voles [3].

Detailed Experimental Models and Protocols
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The following table outlines the key experimental setups from the research, which are crucial for

understanding the context of the efficacy data.

Research . Dosage &
Experimental Model . . Key Outcome Measures
Context Administration
Spatial Male rats (Morris water 20 mg/kg/day, Impaired acquisition and
Learning & maze) intraperitoneal injection, performance in maze
Memory [2] for 5 days. tasks; no change in
locomotor activity.
Diabetic Type 2 diabetic rats (High- 3, 10, and 30 mg/kg, Reduced cerebral infarct
Stroke [5] Fat Diet + Streptozotocin), intraperitoneal injection.  size, decreased brain
Middle Cerebral Artery edema, improved
Occlusion (MCAQO) model. neurological function,
inhibition of ER stress.
Maternal Lactating female prairie 20 mg/kg, Significant reduction in
Aggression voles. subcutaneous injection.  aggressive behaviors
[3] (attacks, sideways
postures, chasing).
Plant Blue Arabidopsis seedlings. Grown on agar medium  Inhibited translation of
Light containing 3B7N ribosome-related genes in
Signaling [6] (concentration not response to blue light,

specified).

similar to crylcry2
mutants.

Signaling Pathway and Mechanism of 3B7N

The diagram below illustrates the primary neuro-specific mechanism of action of 3B7N and its

consequences, as identified in the research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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